Cas no 887978-12-3 (N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide)
887978-12-3 structure
Product Name:N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide
CAS No:887978-12-3
MF:C12H17NO2S
MW:239.33388209343
CID:1931048
PubChem ID:24730040
Update Time:2025-04-21
N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
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- N-Benzyltetrahydro-2H-thiopyran-4-amine 1,1-dioxide
- 4-(benzylaMino)tetrahydro-2H-thiopyran 1,1-dioxide
- SCHEMBL1701911
- 887978-12-3
- QWTLDYJXMPZZKI-UHFFFAOYSA-N
- N-Benzyl-1,1-dioxotetrahydro-2H-thiopyran-4-amine
- N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide
-
- Inchi: 1S/C12H17NO2S/c14-16(15)8-6-12(7-9-16)13-10-11-4-2-1-3-5-11/h1-5,12-13H,6-10H2
- InChI Key: QWTLDYJXMPZZKI-UHFFFAOYSA-N
- SMILES: S1(CCC(CC1)NCC1C=CC=CC=1)(=O)=O
Computed Properties
- Exact Mass: 239.09800
- Monoisotopic Mass: 239.09799996Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 287
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 54.6Ų
Experimental Properties
- PSA: 54.55000
- LogP: 2.82510
N-benzyltetrahydro-2h-thiopyran-4-amine 1,1-dioxide Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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